Methyl 4-vinylbicyclo[2.2.2]octane-1-carboxylate

• IUPAC Name: methyl 4-ethenylbicyclo[2.2.2]octane-1-carboxylate
• InChI: InChI=1S/C12H18O2/c1-3-11-4-7-12(8-5-11,9-6-11)10(13)14-2/h3H,1,4-9H2,2H3
• InChI Key: ZSVVDSZDXNWFNS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C12CCC(CC1)(CC2)C=C
• Molecular Formula: C12H18O2
• Molecular Weight: 194.27 g/mol
• CAS No.: 719274-85-8

Description

“Methyl 4-vinylbicyclo[2.2.2]octane-1-carboxylate” is a chemical compound with the formula C12H18O2. It is related to Methyl 4-(hydroxymethyl)bicyclo[2.2.2]octane-1-carboxylate, which has the empirical formula C11H18O3 and a molecular weight of 198.26.

Synthesis routes and methods

Procedure details

To a stirred solution of methyltriphenylphosphonium bromide (9.1 g, 12.8 mmol) in THF (50 ml) at 0° C. was added potassium hexamethyldisilazide (0.5M in toluene, 48.6 ml), dropwise over 5 min. The resulting mixture was allowed to warm up to room temperature over 1 h, then cooled again to 0° C. and treated with methyl 4-formylbicyclo[2.2.2]octane-1-carboxylate 15-A (Chapman, N. B. et al. J. Org. Chem., 1970, 35, 917) (2.5 g, 12.8 mmol). The reaction mixture was stirred at room temperature for 18 h then diluted with EtOAc (350 ml). The organic phase was washed with aqueous HCl (1 N), saturated aqueous sodium bicarbonate, and brine, then dried (Na2SO4) and concentrated in vacuo. The resulting solid was purified by flash silica gel chromatography, eluting with a gradient 0-4% EtOAc/hexanes. The resulting methyl 4-vinylbicyclo[2.2.2]octane-1-carboxylate 15-B was isolated as a clear, colorless oil.